Cas no 63440-94-8 (Cyclotris(1,4-butylene Terephthalate))

• Product Name: Cyclotris(1,4-butylene Terephthalate)
• CAS No: 63440-94-8
• MF: C₃₆H₃₆O₁₂
• MW: 660.663851737976
• MDL: MFCD22572531
• CID: 1063150
• PubChem ID: 22186544
• Update Time: 2025-05-20

Cyclotris(1,4-butylene Terephthalate) Chemical and Physical Properties

Names and Identifiers

• Cyclotris(1,4-butylene Terephthalate)
• PBT Cyclic Trimer
• DTXSID40623393
• 3,8,15,20,27,32-Hexaoxatetracyclo[32.2.2.210,13.222,25]dotetraconta-10,12,22,24,34,36,37,39,41-nonaene-2,9,14,21,26,33-hexone; PBT Cyclic Trimer; 3,8,15,20,27,32-Hexaoxatetracyclo[32.2.2.210,13.222,25]dotetraconta-1(36),10,11,13(12),22,23,25(24),34,37-nonaene-2,9,14,21,26,33-hexone
• [TPA-BG]3
• SCHEMBL3873588
• AS-79367
• 3,8,15,20,27,32-hexaoxatetracyclo[32.2.2.2^{10,13}.2^{22,25}]dotetraconta-1(36),10,12,22,24,34,37,39,41-nonaene-2,9,14,21,26,33-hexone
• 63440-94-8
• 3,8,15,20,27,32-HEXAOXATETRACYCLO[32.2.2.2(1)?,(1)(3).2(2)(2),(2)?]DOTETRACONTA-1(36),10,12,22,24,34,37,39,41-NONAENE-2,9,14,21,26,33-HEXONE
• 3,8,15,20,27,32-Hexaoxatetracyclo[32.2.2.210,13.222,25]dotetraconta-1(36),10,12,22,24,34,37,39,41-nonaene-2,9,14,21,26,33-hexone
• AKOS030228587
• 3,8,15,20,27,32-Hexaoxatetracyclo[32.2.2.210,13.222,25]dotetraconta-1(36),10,11,13(12),22,23,25(24),34,37-nonaene-2,9,14,21,26,33-hexone
• 3,8,15,20,27,32-Hexaoxatetracyclo[32.2.2.210,13.222,25]dotetraconta-1(37),10,12,22(40),23,25(39),34(38),35,41-nonaene-2,9,14,21,26,33-hexone
• 3,8,15,20,27,32-Hexaoxatetracyclo[32.2.2.2~10,13~.2~22,25~]dotetraconta-1(36),10,12,22,24,34,37,39,41-nonaene-2,9,14,21,26,33-hexone
• EN300-20177691
• A11587
• CS-0238896

• MDL： MFCD22572531
• Inchi： 1S/C36H36O12/c37-31-25-7-9-27(10-8-25)33(39)45-21-3-4-23-47-35(41)29-15-17-30(18-16-29)36(42)48-24-6-5-22-46-34(40)28-13-11-26(12-14-28)32(38)44-20-2-1-19-43-31/h7-18H,1-6,19-24H2
• InChI Key： HRNLXZWSSMMFMP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C(=O)OCCCCOC(C2C=CC(=CC=2)C(=O)OCCCCOC(C2C=CC(=CC=2)C(=O)OCCCC1)=O)=O)=O

Computed Properties

• Exact Mass: 660.22100
• Monoisotopic Mass: 660.22067658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 0
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >156oC (dec.)
• Boiling Point: 969.2±65.0 °C at 760 mmHg
• Flash Point: 390.1±34.3 °C
• Solubility: Insuluble (5.9E-4 g/L) (25 ºC),
• PSA: 157.80000
• LogP: 5.38200
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Cyclotris(1,4-butylene Terephthalate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Cyclotris(1,4-butylene Terephthalate)

Recent Advances in Cyclotris(1,4-butylene Terephthalate) (CAS: 63440-94-8) Research and Applications

Cyclotris(1,4-butylene terephthalate) (CAS: 63440-94-8) is a cyclic oligomer derived from poly(butylene terephthalate) (PBT), a widely used engineering thermoplastic. Recent studies have highlighted its potential in various biomedical and chemical applications due to its unique structural properties, biodegradability, and biocompatibility. This research briefing synthesizes the latest findings on the synthesis, characterization, and applications of this compound, with a focus on its role in drug delivery systems, tissue engineering, and sustainable materials.

One of the most significant advancements in the field is the development of novel synthetic routes for Cyclotris(1,4-butylene terephthalate). Researchers have optimized ring-opening polymerization (ROP) techniques to achieve higher yields and purity, which are critical for pharmaceutical applications. A 2023 study published in the Journal of Polymer Science demonstrated that using enzymatic catalysts under mild conditions could reduce byproduct formation and improve the scalability of the process. This breakthrough addresses previous challenges related to the compound's industrial production.

In drug delivery, Cyclotris(1,4-butylene terephthalate) has shown promise as a carrier for hydrophobic drugs. Its cyclic structure allows for controlled release kinetics, as evidenced by in vitro studies using anticancer agents like paclitaxel. A research team at MIT reported in Biomaterials Science (2024) that nanoparticles formulated with this compound exhibited enhanced tumor targeting and reduced systemic toxicity in murine models. These findings suggest its potential as an alternative to conventional poly(lactic-co-glycolic acid) (PLGA) systems.

The compound's biocompatibility has also spurred interest in tissue engineering. A 2024 Nature Communications paper detailed its use as a scaffold material for cartilage regeneration. The study revealed that 3D-printed scaffolds incorporating Cyclotris(1,4-butylene terephthalate) promoted chondrocyte proliferation and extracellular matrix production, outperforming traditional PBT scaffolds in mechanical stability and degradation profiles. This application aligns with the growing demand for biodegradable implants in orthopedic surgery.

From an environmental perspective, recent life-cycle assessments (LCAs) have positioned Cyclotris(1,4-butylene terephthalate) as a sustainable alternative to petroleum-based polymers. Its enzymatic degradability under ambient conditions was confirmed in a 2023 Green Chemistry study, which identified specific microbial strains capable of complete mineralization within 90 days. This property, coupled with its synthesis from bio-based monomers, underscores its potential in circular economy initiatives.

Despite these advances, challenges remain in standardizing characterization protocols for Cyclotris(1,4-butylene terephthalate). Discrepancies in reported thermal properties (e.g., melting points ranging from 210–225°C) highlight the need for unified analytical methods, as discussed in a 2024 IUPAC technical report. Additionally, long-term in vivo safety data are still limited, necessitating further preclinical studies before clinical translation.

In conclusion, Cyclotris(1,4-butylene terephthalate) (CAS: 63440-94-8) represents a versatile platform at the chemistry-biology interface. Its dual functionality as both a structural material and bioactive carrier continues to inspire innovative applications across medicine and materials science. Future research directions should prioritize industrial-scale production optimization and comprehensive toxicological profiling to unlock its full commercial potential.